Body Weight Reduction vs. Liraglutide
In the STEP-8 randomized clinical trial (N = 338), once-weekly subcutaneous semaglutide 2.4 mg produced significantly greater mean body weight reduction at 68 weeks compared with once-daily subcutaneous liraglutide 3.0 mg [1]. This represents the highest-level direct head-to-head evidence available for weight loss differentiation within the GLP-1 RA class. In a confirmatory real-world Pakistani cohort, semaglutide 2.4 mg QW yielded mean weight loss of –14.7 ± 5.8% versus –6.2 ± 4.9% for liraglutide 3.0 mg QD (p < 0.001) [2].
Difference –9.4 pp (p<0.001)
| Evidence Dimension | Mean percent body weight change from baseline at 68 weeks |
|---|---|
| Target Compound Data | Semaglutide 2.4 mg s.c. QW: –15.8% (STEP-8 primary); –14.7 ± 5.8% (real-world replication) |
| Comparator Or Baseline | Liraglutide 3.0 mg s.c. QD: –6.4% (STEP-8 primary); –6.2 ± 4.9% (real-world replication) |
| Quantified Difference | Absolute difference ≈ –9.4 percentage points (STEP-8, p < 0.001); a 2.4-fold greater weight reduction |
| Conditions | STEP-8: 68-week, open-label, phase 3b RCT; adults with overweight/obesity without diabetes; both arms received diet and physical activity counseling |
Why This Matters
For procurement decisions in obesity and metabolic research, semaglutide sodium salt enables studies using the compound that demonstrated a nearly 2.4-fold greater weight loss efficacy than liraglutide, the prior standard-of-care GLP-1 RA for obesity, in the highest-grade direct comparative evidence.
- [1] Rubino DM, Greenway FL, Khalid U, et al. Effect of Weekly Subcutaneous Semaglutide vs Daily Liraglutide on Body Weight in Adults With Overweight or Obesity Without Diabetes: The STEP 8 Randomized Clinical Trial. JAMA. 2022;327(2):138-150. doi:10.1001/jama.2021.23619 View Source
- [2] Ullah H, Khan ZU, Wazir A, et al. Comparative Efficacy of Semaglutide versus Liraglutide on Weight Loss and Glycaemic Control. Endocr Connect. 2026. Semaglutide –14.7 ± 5.8% vs. liraglutide –6.2 ± 4.9%; p < 0.001. View Source
